Cas no 4857-44-7 (Calcium a-Hydroxy-γ-Methylmercaptobutyrate)

• Product Name: Calcium a-Hydroxy-γ-Methylmercaptobutyrate
• CAS No: 4857-44-7
• MF: C₅H₁₂CaO₃S
• MW: 192.289979934692
• MDL: MFCD00042725
• CID: 45374
• PubChem ID: 57651558
• Update Time: 2026-05-14

Calcium a-Hydroxy-γ-Methylmercaptobutyrate Chemical and Physical Properties

Names and Identifiers

• Calcium 2-hydroxy-4-(methylthio)butanoate
• DL-alpha-Hydroxymethionine calcium
• calcium bis(2-hydroxy-4-(methylthio)butyrate)
• 2-Hydroxy-4-(methylthio)butyric Acid Calcium Salt
• Calcium 2-Hydroxy-4-(Methylthio)butyrate
• Calcium α-Hydroxy-DL-methionine
• α-Hydroxy-DL-methionine Calcium Salt
• 2-Hydroxy-4-(methylthio)butyric acid
• Alimet
• Desmeninol
• 2-Hydroxy-4-(methylthio)butanoic acid
• MHA acid
• Desmeninol [INN]
• Butanoic acid, 2-hydroxy-4-(methylthio)-
• MHA-FA
• Methionine hydroxy analog
• 2-hydroxy-4-(methylsulfanyl)butanoic acid
• 2-Hydroxy-4-(methylthio) butanoic acid
• gamma-(Methylthio)-alpha-hydroxybutyric acid
• alpha-Hydroxy-gamma-(methylthio)butyric acid
• alpha-Hydroxy-gamma-(methylmercapto)butyric acid
• DL-2-Hydroxy-4-methylthiobuttersaeure
• 2-hydroxy-4-(
• Calcium methionine
• Calcium a-Hydroxy-γ-Methylmercaptobutyrate

• MDL： MFCD00042725
• Inchi： 1S/C5H10O3S/c1-9-3-2-4(6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)
• InChI Key： ONFOSYPQQXJWGS-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(=O)O[H])O[H]

Computed Properties

• Exact Mass: 338.01700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.8

Experimental Properties

• Color/Form: Uncertain
• Boiling Point: 316.5℃ at 760 mmHg
• PSA: 143.66000
• LogP: 0.21580
• Solubility: Uncertain
• Merck: 14,5976

Calcium a-Hydroxy-γ-Methylmercaptobutyrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-8-10
• RTECS：ET4731600
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Calcium a-Hydroxy-γ-Methylmercaptobutyrate

Calcium a-Hydroxy-γ-Methylmercaptobutyrate: A Comprehensive Overview

Calcium a-Hydroxy-γ-Methylmercaptobutyrate, also known by its CAS number 4857-44-7, is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of the amino acid cysteine, modified to include a hydroxyl group and a methylthio group, which imparts distinctive functional characteristics. The calcium salt form of this compound adds stability and enhances its solubility, making it suitable for a wide range of industrial and biochemical applications.

The structure of Calcium a-Hydroxy-γ-Methylmercaptobutyrate is characterized by its sulfur-containing side chain, which plays a crucial role in its reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the pharmaceutical and nutraceutical industries. Its ability to act as a nucleophile in certain reactions makes it valuable in organic synthesis, where it can facilitate the formation of complex molecular architectures.

One of the most promising areas of research involving Calcium a-Hydroxy-γ-Methylmercaptobutyrate is its application in the development of antioxidants. The thiol group present in its structure is known to exhibit strong antioxidant properties, which can help combat oxidative stress—a condition linked to various chronic diseases such as cancer, diabetes, and neurodegenerative disorders. By incorporating this compound into dietary supplements or functional foods, researchers aim to enhance the overall antioxidant capacity of these products, providing consumers with improved health benefits.

In addition to its antioxidant properties, Calcium a-Hydroxy-γ-Methylmercaptobutyrate has shown potential in the field of dermatology. Studies have demonstrated its ability to promote skin repair and regeneration by modulating cellular signaling pathways involved in wound healing. This makes it an attractive candidate for inclusion in cosmetic products designed to address skin aging, sun damage, and other forms of cutaneous trauma.

The synthesis of Calcium a-Hydroxy-γ-Methylmercaptobutyrate involves a multi-step process that typically begins with the isolation of cysteine from biological sources or through chemical synthesis. The subsequent modification steps involve the introduction of the hydroxyl and methylthio groups, followed by neutralization with calcium ions to form the final salt product. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining product quality.

From an analytical standpoint, the characterization of Calcium a-Hydroxy-γ-Methylmercaptobutyrate has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of the compound's molecular structure and purity, ensuring consistency across different batches and applications.

In terms of safety and toxicity profiles, preliminary studies indicate that Calcium a-Hydroxy-γ-Methylmercaptobutyrate exhibits low toxicity when administered at recommended doses. However, further research is needed to fully understand its long-term effects and potential interactions with other compounds. Regulatory agencies have yet to classify this compound as hazardous under current guidelines; however, standard precautions should be taken during handling and storage.

The global market for compounds like Calcium a-Hydroxy-γ-Methylmercaptobutyrate is experiencing steady growth driven by increasing demand from pharmaceuticals, cosmetics, and food industries. Key players in this market are focusing on expanding their production capacities while investing heavily in R&D to explore new applications for this versatile compound.

In conclusion, Calcium a-Hydroxy-γ-Methylmercaptobutyrate (CAS No. 4857-44-7) represents an exciting advancement in chemical science with broad implications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into novel applications, position it as a key ingredient in future innovations within healthcare, cosmetics, and beyond.